Cas no 32961-44-7 (Isobutyl 3,5-diamino-4-chloro benzoate)

Isobutyl 3,5-diamino-4-chloro benzoate is a specialized organic compound featuring a benzoate ester core substituted with amino and chloro functional groups. Its unique structure, combining both electron-donating (amino) and electron-withdrawing (chloro) substituents, makes it a valuable intermediate in fine chemical synthesis, particularly in pharmaceuticals and agrochemicals. The isobutyl ester group enhances solubility in organic solvents, facilitating further derivatization. The compound’s reactivity allows selective modifications at the amino or chloro positions, enabling tailored applications in heterocyclic chemistry or polymer precursors. High purity grades ensure consistent performance in research and industrial processes. Stability under controlled conditions further supports its utility in multi-step synthetic routes.

Isobutyl 3,5-diamino-4-chloro benzoate structure

32961-44-7 structure

Product Name:Isobutyl 3,5-diamino-4-chloro benzoate

CAS No:32961-44-7

MF:C₁₁H₁₅ClN₂O₂

MW:242.702001810074

MDL:MFCD00272560

CID:53984

PubChem ID:118368

Update Time:2025-05-23

Isobutyl 3,5-diamino-4-chloro benzoate Chemical and Physical Properties

Names and Identifiers

- Isobutyl 3,5-diamino-4-chlorobenzoate
- butyl 3,5-diamino-4-chloro benzoate
- 2-methylpropyl 3,5-diamino-4-chlorobenzoate
- 3,5-diamino-4-chlorobenzoic acid isobutyl ester
- 4-Chloro-3,5-DiaminobenzoicAcidIsobutylEster
- Benzoic acid,3,5-diamino-4-chloro-,2-methylpropyl ester
- EINECS 251-311-5
- Isobutyl 4-chloro-3,5-diaminobenzoate
- Isobutyl 3,5-diamino-4-chloro benzoate
- 4-Chloro-3,5-diaminobenzoic acid isobutyl ester
- DTXSID8067735
- AMY19337
- CS-W012761
- SCHEMBL559800
- Benzoic acid, 3,5-diamino-4-chloro-, 2-methylpropyl ester
- ISOBUTYL-3,5-DIAMINO-4-CHLOROBENZOATE
- Oprea1_570944
- 32961-44-7
- FT-0639070
- W-106800
- SR-01000389386-1
- SR-01000389386
- AS-10933
- AKOS003273097
- NS00021124
- AC-31728
- H10815
- MFCD00272560
- DB-048304
- KHUIRIRTZCOEMK-UHFFFAOYSA-N
- DTXCID1038616
- AE-641/32253052
- ALBB-010545
- MDL： MFCD00272560
- Inchi： 1S/C11H15ClN2O2/c1-6(2)5-16-11(15)7-3-8(13)10(12)9(14)4-7/h3-4,6H,5,13-14H2,1-2H3
- InChI Key： KHUIRIRTZCOEMK-UHFFFAOYSA-N
- SMILES： ClC1=C(C=C(C=C1N)C(=O)OCC(C)C)N

Computed Properties

Exact Mass: 242.08200
Monoisotopic Mass: 242.082205
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 78.3

Experimental Properties

Color/Form: solid
Density: 1.25
Melting Point: 86-90 ºC
Boiling Point: 390.1±37.0 °C at 760 mmHg
Flash Point: 189.7±26.5 °C
Refractive Index: 1.59
PSA: 78.34000
LogP: 3.47960
Solubility: Not determined

Isobutyl 3,5-diamino-4-chloro benzoate Security Information

Signal Word：Warning
Hazard Statement： H302; H317
Warning Statement： P261; P264; P270; P272; P280; P301+P312+ P330; P302+P352; P333+P313; P363; P501
WGK Germany：3
Hazard Category Code： 22-36/37/38
Safety Instruction： S26
Hazardous Material Identification：
Risk Phrases：R22
HazardClass：IRRITANT
Storage Condition：Store at room temperature

Isobutyl 3,5-diamino-4-chloro benzoate Customs Data

HS CODE：2922499990
Customs Data：

China Customs Code:
2922499990

Overview:

2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Isobutyl 3,5-diamino-4-chloro benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	I780403-100mg	Isobutyl 3,5-diamino-4-chloro benzoate	32961-44-7		100mg	$64.00	2023-05-18
TRC	I780403-250mg	Isobutyl 3,5-diamino-4-chloro benzoate	32961-44-7		250mg	$75.00	2023-05-18
TRC	I780403-500mg	Isobutyl 3,5-diamino-4-chloro benzoate	32961-44-7		500mg	$87.00	2023-05-18
TRC	I780403-1g	Isobutyl 3,5-diamino-4-chloro benzoate	32961-44-7		1g	$ 80.00	2022-06-04
Alichem	A019095043-25g	Isobutyl 3,5-diamino-4-chlorobenzoate	32961-44-7	98%	25g	$159.00	2023-09-02
Alichem	A019095043-100g	Isobutyl 3,5-diamino-4-chlorobenzoate	32961-44-7	98%	100g	$454.50	2023-09-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I65710-1g	Isobutyl 3,5-diamino-4-chlorobenzoate	32961-44-7	98%	1g	¥14.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I65710-5g	Isobutyl 3,5-diamino-4-chlorobenzoate	32961-44-7	98%	5g	¥30.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I65710-250mg	Isobutyl 3,5-diamino-4-chlorobenzoate	32961-44-7	98%	250mg	¥29.0	2023-09-07
abcr	AB336206-1 g	Isobutyl 3,5-diamino-4-chlorobenzoate, 98%; .	32961-44-7	98%	1g	€71.50	2023-04-26

Isobutyl 3,5-diamino-4-chloro benzoate Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:32961-44-7)Isobutyl 3,5-diamino-4-chloro benzoate

Order Number:sfd21273

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:39

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

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Audited Supplier

(CAS:32961-44-7)4-氯-3,5-二氨基苯甲酸异丁酯

Order Number:LE25840940

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:49

Price ($):discuss personally

Email:18501500038@163.com

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3. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
4. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
5. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

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